Cas no 2225170-62-5 (2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid)

• Product Name: 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid
• CAS No: 2225170-62-5
• MF: C₁₂H₁₉BN₂O₃
• MW: 250.10
• CID: 5143830
• PubChem ID: 168006433
• Update Time: 2025-10-29

2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic acid
• Boronic acid, B-[2-methoxy-4-(4-methyl-1-piperazinyl)phenyl]-
• [2-Methoxy-4-(4-methylpiperazin-1-yl)phenyl]boronic Acid
• 2225170-62-5
• 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid

• Inchi： 1S/C12H19BN2O3/c1-14-5-7-15(8-6-14)10-3-4-11(13(16)17)12(9-10)18-2/h3-4,9,16-17H,5-8H2,1-2H3
• InChI Key： JYUFUBZCWSKWDU-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCN(C)CC2)C=C1OC)(O)O

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid

2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid: A Versatile Compound in Modern Pharmaceutical Research

2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid (CAS No. 2225170-62-5) is a versatile compound that has gained significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the synthesis of complex molecules and as a building block in drug discovery.

The chemical structure of 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid consists of a phenyl ring substituted with a methoxy group at the 2-position and a 4-methylpiperazin-1-yl group at the 4-position, along with a boronic acid functional group. This combination of functional groups provides the compound with unique reactivity and stability, making it an attractive candidate for a wide range of chemical reactions.

In recent years, 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid has been extensively studied for its role in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. These reactions involve the coupling of aryl or vinyl boronic acids with aryl or vinyl halides in the presence of a palladium catalyst. The presence of the boronic acid group in 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid makes it an excellent reagent for these coupling reactions, allowing for the efficient synthesis of complex organic molecules.

Beyond its use in synthetic chemistry, 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid has also shown potential in drug discovery and development. The piperazine moiety is known to be a common structural feature in many pharmaceuticals, particularly those targeting the central nervous system (CNS). The methoxy and methyl substitutions on the piperazine ring can significantly influence the pharmacological properties of the compound, such as its solubility, stability, and binding affinity to specific receptors.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid as a key intermediate in the synthesis of novel antipsychotic agents. The researchers demonstrated that derivatives of this compound exhibited high affinity for dopamine D₂ receptors and serotonin 5-HT_1A receptors, which are important targets for treating schizophrenia and other psychiatric disorders. These findings underscore the potential of 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid as a valuable tool in the development of new therapeutic agents.

In addition to its applications in drug discovery, 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid has also been explored for its use in materials science. Boronic acids are known for their ability to form stable complexes with diols and other multidentate ligands, making them useful in various applications such as sensors and catalysts. The unique properties of 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid, including its solubility and reactivity, make it an attractive candidate for developing new materials with enhanced functional properties.

The safety and environmental impact of 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid have also been evaluated. Studies have shown that this compound is generally safe to handle under standard laboratory conditions and does not pose significant environmental risks when used responsibly. However, as with any chemical reagent, proper handling and disposal procedures should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, 2-Methoxy-4-(4-methylpiperazin-1-yl)phenylboronic Acid (CAS No. 2225170-62-5) is a highly versatile compound with a wide range of applications in pharmaceutical research, synthetic chemistry, and materials science. Its unique chemical structure and properties make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance in various scientific fields.